3-bromo-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]benzamide

• IUPAC Name: 3-bromo-N-[1,3-dioxo-2-(oxolan-2-ylmethyl)isoindol-5-yl]benzamide
• InChI: InChI=1S/C20H17BrN2O4/c21-13-4-1-3-12(9-13)18(24)22-14-6-7-16-17(10-14)20(26)23(19(16)25)11-15-5-2-8-27-15/h1,3-4,6-7,9-10,15H,2,5,8,11H2,(H,22,24)
• InChI Key: CKJYLWGFRFMBRG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C(=O)C3=C(C2=O)C=C(C=C3)NC(=O)C4=CC(=CC=C4)Br
• Molecular Formula: C20H17BrN2O4
• Molecular Weight: 429.3 g/mol

Description

The compound “3-bromo-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]benzamide” has a molecular formula of C20H17BrN2O4. Its average mass is 429.264 Da and its monoisotopic mass is 428.037170 Da.

Scientific Research Applications

Antipsychotic Agent Development

Research has explored the synthesis and evaluation of conformationally restricted analogues of remoxipride, aiming to enhance affinities to the dopamine D-2 receptor, an essential target in antipsychotic drug development. Although the studies did not observe enhanced affinities, the research underlines the potential of structurally complex benzamides in designing new antipsychotic agents, which could be relevant for the compound (Norman, Kelley, & Hollingsworth, 1993).

Structural Analysis and Computational Chemistry

The study of antipyrine-like derivatives, including X-ray structure characterization and DFT calculations, provides insights into intermolecular interactions critical for the design of new compounds with potential biological activities. Such analytical and computational approaches could be applied to understand and predict the properties and reactivity of complex benzamides (Saeed et al., 2020).

Organic Synthesis and Methodology

In the realm of organic synthesis, research has developed efficient methods for the synthesis of benzimidazoles from o-bromophenyl isocyanide, highlighting the versatility of bromo-substituted compounds in synthesizing heterocyclic structures. This work underscores the potential utility of bromo-substituted benzamides in constructing biologically relevant heterocycles (Lygin & Meijere, 2009).

Ligand Design for σ Receptors

Research into substituted aminobutyl-benzamides as ligands for σ1 and σ2 receptors emphasizes the importance of structural modifications in the amine portion to achieve high binding affinity and selectivity. This principle can guide the design of novel ligands based on complex benzamides for targeting σ receptors, which are implicated in various neurological disorders (Fan, Lever, & Lever, 2011).

Palladium-Catalyzed Cyclization

The palladium-catalyzed cyclization of bromoacrylamides with isocyanides to produce diimino-furans, which serve as precursors to maleamides, illustrates the potential of bromo-substituted benzamides in facilitating novel cyclization reactions for synthesizing functionalized furans, a valuable scaffold in medicinal chemistry (Jiang et al., 2014).